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Compound of Interest

Compound Name: Diisooctyl glutarate

Cat. No.: B15342387

Introduction

Diisooctyl glutarate (DIOG), a high-molecular-weight, non-phthalate plasticizer, is emerging
as a compound of interest in the formulation of coatings for various materials. Its inherent
properties, such as low volatility, high permanence, and favorable toxicological profile, make it
a potential candidate for applications demanding flexibility, durability, and safety. This document
explores the application of diisooctyl glutarate in the context of genuine leather coatings,
providing an overview of its potential benefits and performance characteristics. While direct and
extensive research on the specific use of DIOG in genuine leather is limited, we can infer its
potential applications and performance based on its chemical properties and the behavior of
similar plasticizers in related fields.

Application Notes

The primary role of a plasticizer in a leather coating is to impart flexibility and prevent the finish
from cracking or peeling with use. Genuine leather, being a natural and flexible material,
requires a coating that can adhere to its surface and move with it. Diisooctyl glutarate, as a
plasticizer, can be incorporated into the topcoat formulations of leather finishes to enhance
these properties.

Potential Benefits of Diisooctyl Glutarate in Leather Coatings:

o Enhanced Flexibility and Durability: DIOG can improve the flexibility of the coating, making it
more resistant to cracking and delamination during flexing and stretching of the leather. This
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is crucial for applications such as footwear, upholstery, and apparel.

e Improved Low-Temperature Performance: High-molecular-weight plasticizers like DIOG
generally improve the low-temperature flexibility of polymers, which would be advantageous
for leather goods exposed to colder climates.

» High Permanence and Low Migration: Due to its larger molecular size, DIOG is less likely to
migrate out of the coating and onto adjacent surfaces. This is a significant advantage over
some lower-molecular-weight plasticizers, as it reduces the risk of the coating becoming
brittle over time and prevents unwanted transfer of the plasticizer.

o Favorable Safety Profile: As a non-phthalate plasticizer, DIOG offers a safer alternative to
traditional phthalate-based plasticizers, which have faced increasing regulatory scrutiny due
to health concerns.[1]

Experimental Protocols

While specific experimental protocols for testing diisooctyl glutarate in genuine leather
coatings are not readily available in the public domain, standardized testing methods for leather
finishes can be adapted to evaluate its performance. The following are representative protocols
that would be suitable for this purpose.

Protocol 2.1: Evaluation of Coating Flexibility and Adhesion

Objective: To assess the flexibility and adhesion of a leather coating containing diisooctyl
glutarate.

Materials:

» Finished genuine leather samples (e.g., bovine, ovine).

« Coating formulation with varying concentrations of diisooctyl glutarate.
o Control coating formulation without diisooctyl glutarate.

e Spray gun or roller coater.

o Bally Flexometer.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://patents.google.com/patent/KR101780642B1/en
https://www.benchchem.com/product/b15342387?utm_src=pdf-body
https://www.benchchem.com/product/b15342387?utm_src=pdf-body
https://www.benchchem.com/product/b15342387?utm_src=pdf-body
https://www.benchchem.com/product/b15342387?utm_src=pdf-body
https://www.benchchem.com/product/b15342387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Cross-hatch adhesion tester (ASTM D3359).
Procedure:
o Prepare the leather substrate by ensuring it is clean and dry.

o Apply the coating formulations (control and DIOG-containing) to the leather samples using a
spray gun or roller coater to achieve a uniform thickness.

o Allow the coated leather samples to cure under controlled conditions (e.g., 24 hours at room
temperature, followed by 2 hours at 50°C).

» Flexibility Test:
o Cut the cured samples into the required dimensions for the Bally Flexometer.

o Subject the samples to a predetermined number of flexes (e.g., 50,000 cycles) at a
specified temperature (e.g., room temperature or -10°C).

o Visually inspect the samples at regular intervals for any signs of cracking, crazing, or
delamination. Record the number of cycles at which failure occurs.

e Adhesion Test:

o Using the cross-hatch adhesion tester, make a series of perpendicular cuts through the
coating to the substrate.

o Apply a specified pressure-sensitive tape over the grid and then rapidly peel it off.

o Evaluate the adhesion based on the amount of coating removed by the tape, according to
the ASTM D3359 standard scale.

Protocol 2.2: Determination of Plasticizer Migration
Objective: To quantify the migration of diisooctyl glutarate from the leather coating.

Materials:
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e Coated leather samples.

o Uncoated receptor material (e.g., filter paper, another piece of leather).
e Weights to ensure uniform contact.

o Environmental chamber with controlled temperature and humidity.

» Analytical balance.

e Gas chromatograph-mass spectrometer (GC-MS) or high-performance liquid chromatograph
(HPLC).

Procedure:

o Cut the coated leather sample and the receptor material into identical dimensions.

» Weigh the receptor material accurately.

o Place the coated side of the leather sample in direct contact with the receptor material.
o Apply a uniform pressure (e.g., using a 1 kg weight) on top of the assembly.

e Place the assembly in an environmental chamber at an elevated temperature (e.g., 70°C) for
a specified duration (e.qg., 24, 48, and 72 hours).

» After the specified time, remove the assembly from the chamber and allow it to cool to room
temperature.

o Carefully separate the receptor material from the coated leather.

o Re-weigh the receptor material. The weight gain corresponds to the amount of migrated
plasticizer.

o For a more detailed analysis, the migrated plasticizer can be extracted from the receptor
material using a suitable solvent and quantified using GC-MS or HPLC.

Data Presentation
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The following tables are templates for organizing the quantitative data obtained from the
experimental protocols.

Table 1: Flexibility and Adhesion Performance of Leather Coatings

Coating DIOG Bally Flex Test Adhesion (ASTM
Formulation Concentration (%) (Cycles to Failure) D3359 Scale)
Control 0

Formulation A 5

Formulation B 10

Formulation C 15

Table 2: Plasticizer Migration from Leather Coatings

Weight Gain of Weight Gain of Weight Gain of

DIOG
Coating ) Receptor Receptor Receptor
. Concentration

Formulation (%) (mgl/cm?) after (mg/cm?) after (mg/cm?) after

0

24h 48h 72h

Formulation A 5
Formulation B 10
Formulation C 15

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for evaluating the performance of
diisooctyl glutarate in a genuine leather coating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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